Cas no 1206228-82-1 (Methyl 4-Cyanopiperidine-4-carboxylate)

• Product Name: Methyl 4-Cyanopiperidine-4-carboxylate
• CAS No: 1206228-82-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD19313440
• CID: 4562902
• PubChem ID: 64982685
• Update Time: 2025-06-15

Methyl 4-Cyanopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyanopiperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 4-cyano-, methyl ester
• SCHEMBL17150402
• EN300-150659
• CS-0183730
• MFCD19313440
• methyl4-cyanopiperidine-4-carboxylate
• 1206228-82-1
• SB42235
• AKOS014313290
• Methyl 4-Cyanopiperidine-4-carboxylate

• MDL： MFCD19313440
• Inchi： 1S/C8H12N2O2/c1-12-7(11)8(6-9)2-4-10-5-3-8/h10H,2-5H2,1H3
• InChI Key： GNKQILAUTUVSDE-UHFFFAOYSA-N
• SMILES： N1CCC(C#N)(C(OC)=O)CC1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.0 g/cm3
• Boiling Point: 285.9±0.0 °C at 760 mmHg
• Flash Point: 174.7±27.6 °C

Methyl 4-Cyanopiperidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 4-Cyanopiperidine-4-carboxylate

Recent Advances in the Application of Methyl 4-Cyanopiperidine-4-carboxylate (CAS: 1206228-82-1) in Chemical Biology and Pharmaceutical Research

Methyl 4-Cyanopiperidine-4-carboxylate (CAS: 1206228-82-1) is a versatile intermediate in pharmaceutical synthesis and chemical biology research. Recent studies have highlighted its significance in the development of novel bioactive compounds, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition. This research briefing synthesizes the latest findings on its applications, synthetic methodologies, and biological activities, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of γ-aminobutyric acid (GABA) receptor modulators. The research team utilized Methyl 4-Cyanopiperidine-4-carboxylate to develop a series of novel compounds showing promising anxiolytic activity with reduced sedative effects compared to current benzodiazepine-based therapies. The structural flexibility of this intermediate allowed for precise modifications at the 4-position of the piperidine ring, enabling optimization of receptor subtype selectivity.

In synthetic chemistry advancements, a recent Nature Communications paper (2024) described an innovative catalytic system for the asymmetric synthesis of Methyl 4-Cyanopiperidine-4-carboxylate derivatives. The methodology employs a chiral copper catalyst to achieve enantioselective cyanation with >95% ee, addressing previous challenges in stereocontrol at the 4-position. This breakthrough significantly enhances the compound's utility in creating stereospecific pharmaceutical agents, particularly for neurological targets where chirality profoundly impacts biological activity.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have revealed new insights into the metabolic fate of derivatives containing the Methyl 4-Cyanopiperidine-4-carboxylate scaffold. Using advanced LC-MS/MS techniques, researchers identified novel metabolic pathways involving cytochrome P450 2D6-mediated oxidation of the cyano group, followed by glutathione conjugation. These findings are crucial for drug design, suggesting structural modifications to improve metabolic stability while maintaining target engagement.

The compound has also emerged as a valuable tool in chemical biology probes development. A 2024 ACS Chemical Biology report detailed its incorporation into activity-based protein profiling (ABPP) probes targeting serine hydrolases. The 4-cyano substitution was found to enhance covalent binding efficiency while maintaining selectivity, enabling the identification of previously uncharacterized hydrolases involved in neurodegenerative disease pathways.

Ongoing clinical trials (as of Q2 2024) are evaluating several drug candidates derived from Methyl 4-Cyanopiperidine-4-carboxylate, including a Phase II investigational therapy for treatment-resistant depression (TRD) and a first-in-class inhibitor of dipeptidyl peptidase-like protein 6 (DPP6) for epilepsy. Preliminary results suggest favorable blood-brain barrier penetration profiles attributed to the scaffold's optimal logP and polar surface area characteristics.

Future research directions highlighted in recent reviews point to unexplored potential in targeting protein-protein interactions (PPIs) through rational design of constrained peptidomimetics based on the Methyl 4-Cyanopiperidine-4-carboxylate core. Computational modeling studies predict that strategic functionalization of this scaffold could yield selective inhibitors of challenging targets such as KRAS oncoproteins and SARS-CoV-2 main protease variants.